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Compound of Interest

Compound Name: R-10015

Cat. No.: B2676175 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of R-10015.

This document provides crucial safety and logistical information for the handling of R-10015, a

potent and selective inhibitor of LIM domain kinase (LIMK). While a comprehensive Safety Data

Sheet (SDS) for R-10015 is not publicly available, this guide consolidates known information

and outlines best practices for handling potent research-grade chemical compounds. It is

imperative that these guidelines are supplemented by a thorough risk assessment conducted

by qualified personnel within your organization prior to commencing any work with this

substance.

Chemical and Physical Properties
R-10015, with the chemical name 1H-Benzimidazole-6-carboxylic acid, 2-[1-(5-chloro-7H-

pyrrolo[2,3-d]pyrimidin-4-yl)-4-piperidinyl]-, methyl ester, is a small molecule inhibitor used in

laboratory research, including studies on its potential as a broad-spectrum antiviral agent.

Property Value

CAS Number 2097938-51-5

Molecular Formula C₂₀H₁₉ClN₆O₂

Molecular Weight 410.86 g/mol
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Personal Protective Equipment (PPE)
A risk assessment should guide the selection of appropriate PPE. The following table outlines

the recommended PPE for handling R-10015 based on general best practices for potent

laboratory chemicals.

Body Part Recommended Protection Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before each use.

Double-gloving may be

appropriate for handling larger

quantities or for extended

procedures.

Eyes
Safety glasses with side

shields or safety goggles

Must meet ANSI Z87.1

standards.

Body Laboratory coat

A fully buttoned lab coat made

of a flame-resistant material

such as Nomex® is

recommended.

Respiratory
Use in a well-ventilated area. A

respirator may be required.

All work with solid R-10015

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If engineering controls are not

sufficient, a NIOSH-approved

respirator (e.g., N95 or higher)

may be necessary.

Operational Plan: Handling and Storage
Adherence to a strict operational plan is critical to ensure the safety of personnel and the

integrity of the research.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b2676175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2676175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Ventilation: All procedures that may generate dust or aerosols of R-10015 must be

performed in a certified chemical fume hood with a face velocity of 80-120 feet per minute.

Safety Equipment: An operational safety shower and eyewash station must be readily

accessible in the immediate work area.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: Weighing of solid R-10015 should be performed in a fume hood or a ventilated

balance enclosure to minimize the risk of inhalation.

Solution Preparation: When preparing solutions, add the solvent to the solid R-10015 slowly

to avoid splashing.

Decontamination: After each use, decontaminate all surfaces and equipment with an

appropriate solvent (e.g., 70% ethanol) and dispose of all contaminated materials as

hazardous waste.

Storage
Temperature: Store R-10015 in a tightly sealed container in a cool, dry, and well-ventilated

area. Recommended storage temperatures are between 2°C and 8°C.

Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan
All waste containing R-10015 must be treated as hazardous chemical waste and disposed of in

accordance with all local, state, and federal regulations.

Solid Waste: Collect all disposable labware, contaminated bench paper, and used PPE in a

designated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Collect all liquid waste containing R-10015 in a sealed and properly labeled

hazardous waste container. Do not pour any waste down the drain.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Incident Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. If the individual is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material. Collect the

absorbed material into a sealed container for

hazardous waste disposal. Decontaminate the

spill area.

Experimental Workflow for Handling R-10015
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Caption: Logical workflow for the safe handling of R-10015.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling R-
10015]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2676175#personal-protective-equipment-for-
handling-r-10015]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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